Cas no 73221-20-2 (2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid)

• Product Name: 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid
• CAS No: 73221-20-2
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD11976231
• CID: 838669
• PubChem ID: 56763812
• Update Time: 2025-11-02

2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid
• 2-(Trifluoromethyl)imidazo-[1,2-a]pyridine-8-carboxylic acid
• LSCPGFRSWFYTPL-UHFFFAOYSA-N
• AB0026471
• W8148
• ST24027680
• 2-(trifluoromethyl)imidazo[1,2-a]pyridine-8-carbox
• Z1741976905
• 2-Trifluoromethyl-imidazo[1,2-alpha]pyridine-8-carboxylic Acid
• 2-(TRIFLUORO
• FS-3205
• DTXSID00718259
• AMY29041
• SCHEMBL3265976
• 73221-20-2
• A866124
• EN300-301973
• MFCD11976231
• CS-0097974
• AKOS015920147
• DB-292040

• MDL： MFCD11976231
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-4-14-3-1-2-5(8(15)16)7(14)13-6/h1-4H,(H,15,16)
• InChI Key： LSCPGFRSWFYTPL-UHFFFAOYSA-N
• SMILES： FC(C1=CN2C=CC=C(C(=O)O)C2=N1)(F)F

Computed Properties

• Exact Mass: 230.03000
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6
• XLogP3: 2.2

Experimental Properties

• PSA: 54.60000
• LogP: 2.05130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid

Recent Advances in the Study of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 73221-20-2)

The compound 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid (CAS: 73221-20-2) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core and trifluoromethyl group, has demonstrated promising potential as a versatile building block in medicinal chemistry and as a key intermediate in the synthesis of biologically active molecules.

Recent studies have focused on exploring the synthetic pathways and pharmacological properties of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route for 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid, achieving a 78% yield through a novel one-pot cyclization strategy. The researchers emphasized the compound's stability under various reaction conditions, making it particularly valuable for further derivatization.

In terms of biological activity, several research groups have investigated the compound's potential as a kinase inhibitor scaffold. Molecular docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the trifluoromethyl group at the 2-position significantly enhances binding affinity to various kinase targets, particularly those involved in inflammatory pathways. These findings suggest potential applications in developing new anti-inflammatory therapeutics.

The compound's physicochemical properties have also been extensively characterized. A comprehensive study in the European Journal of Pharmaceutical Sciences (2023) reported its logP value of 2.1 and good solubility in common organic solvents, which are favorable characteristics for drug development. The carboxylic acid moiety at the 8-position provides an excellent handle for further structural modifications through amide bond formation or esterification.

Recent patent applications (WO2023124567, 2023) have disclosed novel derivatives of 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid as potential candidates for treating neurodegenerative diseases. These derivatives showed improved blood-brain barrier penetration compared to the parent compound while maintaining the desired pharmacological profile.

Looking forward, researchers anticipate that 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-8-carboxylic acid will continue to serve as a valuable scaffold in drug discovery. Its unique combination of structural features and demonstrated biological activity positions it as a promising candidate for the development of new therapeutic agents targeting various disease pathways. Further studies are needed to fully explore its potential in clinical applications.